2-(4-Fluorophenyl)-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-[6-(pyridin-2-ylamino)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H21FN6O/c22-17-6-4-16(5-7-17)13-21(29)28-11-9-27(10-12-28)20-14-19(24-15-25-20)26-18-3-1-2-8-23-18/h1-8,14-15H,9-13H2,(H,23,24,25,26)
• InChI Key: DLVMPFZUIYKULZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)NC3=CC=CC=N3)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H21FN6O
• Molecular Weight: 392.4 g/mol
• CAS No.: 1396624-65-9

Description

2-(4-Fluorophenyl)-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone is a sophisticated small molecule designed for pharmaceutical and biochemical research. Its structure incorporates a pyrimidine core linked to a piperazine ring, a motif frequently identified in modern drug discovery, particularly in the development of kinase inhibitors . The piperazine moiety is a prevalent feature in many FDA-approved therapeutics, valued for its ability to favorably influence the physicochemical properties of a molecule and serve as a conformational scaffold to optimally position pharmacophoric groups for target engagement . The molecular architecture of this compound, which includes a 4-fluorophenyl group and an aminopyrimidine hinge-binding motif, is characteristic of compounds investigated for targeting kinase enzymes . Kinases are critical regulators in numerous cellular processes and are prominent therapeutic targets in areas such as oncology. Researchers can utilize this compound as a valuable chemical intermediate or a building block in medicinal chemistry campaigns. It is ideal for exploring structure-activity relationships (SAR), synthesizing novel analogs, or screening for biological activity against a panel of protein kinases . This product is intended for use by qualified researchers in a controlled laboratory setting. It is provided For Research Use Only and is not intended for human or veterinary diagnostic or therapeutic applications.

Biological Activity

The compound 2-(4-Fluorophenyl)-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews the biological activity of this compound, synthesizing findings from various studies and presenting relevant data.

Chemical Structure and Properties

The molecular formula for this compound is $C_{20}H_{21}FN_6O$, with a molecular weight of approximately 380.427 g/mol . The structure features a 4-fluorophenyl group, a piperazine moiety, and a pyrimidine ring, which are key components contributing to its biological effects.

Research indicates that the compound acts primarily as a kinase inhibitor , which is crucial for regulating various cellular processes, including proliferation and survival. Kinases play a significant role in signaling pathways associated with cancer progression. The specific interactions of this compound with target kinases have been explored through molecular docking studies, revealing binding affinities that suggest potential efficacy against certain cancer types.

Anticancer Activity

• In Vitro Studies :
  • The compound has been tested against various cancer cell lines, demonstrating significant antiproliferative effects. For instance, in studies involving the NCI-60 panel, it exhibited cytostatic activity with a GI (Growth Inhibition) value of 86.28% against lung cancer cells at a concentration of 10 μM .
  • Additional studies have shown promising results against colorectal carcinoma and breast cancer cell lines, with GI values ranging from 40% to 46% at similar concentrations .
• Mechanistic Insights :
  • The compound's ability to inhibit key signaling pathways involved in tumor growth has been attributed to its interaction with specific kinase receptors. Molecular docking studies have elucidated the binding modes, highlighting hydrogen bonds and hydrophobic interactions that stabilize the ligand-receptor complex .

Antimicrobial Activity

The compound's structural analogs have also been evaluated for antimicrobial properties. Studies indicate that certain derivatives possess significant antibacterial activity against pathogens such as Candida albicans, suggesting a broader therapeutic potential beyond oncology .

Data Summary

Activity Type	Cell Line/Pathogen	Concentration (μM)	GI Value (%)
Anticancer	NSCL (HOP-92)	10	86.28
Anticancer	HCT-116	10	40.87
Anticancer	SK-BR-3	10	46.14
Antimicrobial	Candida albicans	Varies	Significant

Case Studies

• A study conducted on the synthesis and evaluation of related compounds demonstrated that modifications to the piperazine and pyrimidine moieties could enhance biological activity, suggesting avenues for further optimization .
• Another investigation into structural analogs revealed that specific substitutions could improve selectivity toward certain kinase targets while maintaining low toxicity profiles .

Scientific Research Applications

The compound 2-(4-Fluorophenyl)-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone is a complex organic molecule with significant potential in various scientific research applications, particularly in the fields of medicinal chemistry and pharmacology. This article explores its applications, supported by data tables and case studies.

Structural Formula

The structural representation can be depicted as follows:$$\text{C}_{20}\text{H}_{21}\text{F}\text{N}_4\text{O}$$

Anticancer Activity

One of the primary applications of this compound is in cancer research. Its structural components suggest that it may act as a selective inhibitor of tyrosine kinases, including c-Met and vascular endothelial growth factor receptors (VEGFRs). These targets are crucial in tumor growth and angiogenesis, making this compound a candidate for further development as an anticancer agent.

Case Study: Tyrosine Kinase Inhibition

A study indicated that compounds similar to 2-(4-Fluorophenyl)-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone demonstrated significant inhibition of cancer cell proliferation in vitro. The results showed a dose-dependent response, supporting the hypothesis that such compounds could serve as effective anticancer therapeutics .

Neurological Disorders

Research has also explored the potential of this compound in treating neurological disorders. Its ability to interact with metabotropic glutamate receptors suggests it may modulate neurotransmission pathways involved in conditions like schizophrenia and depression.

Case Study: Neuropharmacological Effects

In preclinical studies, derivatives of this compound were tested for their effects on mGlu5 receptors. Results indicated that these compounds could enhance cognitive functions in animal models, providing a promising avenue for developing new treatments for cognitive deficits associated with various psychiatric disorders .

Cardiovascular Applications

Piperazine derivatives have been historically linked to cardiovascular effects. This compound's structure allows it to interact with various cardiovascular targets, potentially leading to new treatments for hypertension or heart failure.

Data Table: Biological Activities

Activity Type	Mechanism	Reference
Anticancer	Tyrosine kinase inhibition
Neurological modulation	mGlu receptor interaction
Cardiovascular effects	Vascular modulation

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-(4-fluorophenyl)-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone can be contextualized against analogs from the arylpiperazine and pyrimidine/thienopyrimidine families. Key comparisons are outlined below:

Structural Analogues and Substituent Effects

Compound Name	Core Structure	Key Substituents	Inferred Properties	Reference
Target Compound	Ethanone-piperazine-pyrimidine	4-Fluorophenyl, pyridin-2-ylamino	Enhanced metabolic stability; potential CNS/kinase activity
Compound 21	Thiophene-piperazine	Thiophen-2-yl, 4-(trifluoromethyl)phenyl	Improved lipophilicity (CF₃ group); possible enhanced receptor binding
Compound 5	Pyrazole-piperazine	1H-pyrazol-4-yl, 4-(trifluoromethyl)phenyl	Increased polarity (pyrazole); potential for hydrogen bonding
MK45 (RTC6)	Thiophene-piperazine-pyridine	3-Chloro-5-(trifluoromethyl)pyridin-2-yl, thiophen-2-yl	Electron-withdrawing groups (Cl, CF₃) may boost stability and target selectivity
Compound 7a	Thienopyrimidine-piperazine	4-Chlorophenoxy, 4-fluorophenyl, thieno[2,3-d]pyrimidine	Thienopyrimidine core may alter π-π stacking vs. pyrimidine; chlorophenoxy enhances solubility

Key Observations

Trifluoromethyl (CF₃) substituents (Compound 21, MK45) improve metabolic resistance and lipophilicity, critical for blood-brain barrier penetration in CNS drugs .

Pyrazole in Compound 5 introduces a hydrogen-bond donor, which could improve solubility but reduce membrane permeability .

Synthetic Strategies :

• The target compound’s piperazine-pyrimidine linkage mirrors coupling methods used in Compound 7a’s synthesis (e.g., amine-acid coupling under mild conditions) .
• MK45 and related analogs employ halogenated pyridines, suggesting compatibility with nucleophilic aromatic substitution for diversification .

Q & A

Q. What synthetic methodologies are recommended for preparing this compound, and how can reaction conditions be optimized?

Answer: The synthesis typically involves multi-step coupling reactions. Key steps include:

• Piperazine-pyrimidine coupling : Use a nucleophilic aromatic substitution (SNAr) reaction under anhydrous conditions (e.g., dichloromethane with NaOH as a base) to attach the pyrimidine core to the piperazine ring .
• Ethanone linkage : Acylation of the fluorophenyl group via Friedel-Crafts or Mannich-type reactions.
  Optimization strategies :
• Monitor reaction progress via HPLC or TLC to minimize byproducts.
• Use catalytic amounts of DMAP (4-dimethylaminopyridine) to enhance acylation efficiency.
• Purify intermediates via column chromatography (silica gel, hexane/ethyl acetate gradient) to ensure >95% purity .

Q. How is structural characterization performed using spectroscopic and crystallographic methods?

Answer:

• Spectroscopy :
  • ¹H/¹³C NMR : Confirm regiochemistry of the pyridin-2-ylamino and fluorophenyl groups. Aromatic protons appear as doublets (δ 7.2–8.5 ppm) due to fluorine coupling .
  • HRMS : Verify molecular weight (expected [M+H]⁺ ~478.2 Da).
• X-ray crystallography :
  • Single-crystal analysis (e.g., triclinic system, space group P1) reveals bond angles and torsion angles critical for conformational stability. For example, the piperazine ring adopts a chair conformation, with a dihedral angle of 85.2° between pyrimidine and fluorophenyl planes .

Advanced Research Questions

Q. What strategies are effective for analyzing structure-activity relationships (SAR) in kinase inhibition assays?

Answer:

• Molecular docking : Use software like AutoDock Vina to model interactions with kinase ATP-binding pockets. The pyrimidine-pyridin-2-ylamino motif may form hydrogen bonds with hinge-region residues (e.g., Glu91 in JAK2) .
• SAR modifications :
  • Replace the fluorophenyl group with chlorophenyl or methoxyphenyl to assess electronic effects on binding affinity.
  • Introduce methyl groups on the piperazine ring to evaluate steric hindrance .
• Biological validation : Compare IC₅₀ values across kinase panels (e.g., Eurofins KinaseProfiler) to identify selectivity profiles .

Q. How can researchers resolve contradictions in reported biological activity data?

Answer: Contradictions often arise from:

• Assay variability : Standardize protocols (e.g., ATP concentration in kinase assays) and use internal controls (e.g., staurosporine as a reference inhibitor) .
• Compound stability : Perform stability studies in DMSO or assay buffers (pH 7.4, 37°C) to detect degradation products via LC-MS .
• Cellular vs. enzymatic assays : Compare results from cell-free kinase assays (e.g., ADP-Glo™) with cell-based proliferation assays (e.g., MTT) to distinguish direct target effects from off-target mechanisms .

Q. What crystallographic insights inform the compound’s conformational flexibility and target binding?

Answer:

• Crystal packing analysis : The compound’s triclinic lattice (a = 8.9168 Å, b = 10.7106 Å, c = 13.5147 Å) shows intermolecular hydrogen bonds between the ethanone carbonyl and adjacent pyrimidine N-H groups, stabilizing the active conformation .
• Torsion angles : The dihedral angle between the pyridin-2-ylamino and piperazine rings (112.3°) suggests restricted rotation, favoring pre-organized binding to kinase targets .